3-ethyl-5-(1H-indol-3-ylmethylene)-1,3-thiazolidine-2,4-dione

• IUPAC Name: 3-ethyl-4-hydroxy-5-[(Z)-indol-3-ylidenemethyl]-1,3-thiazol-2-one
• InChI: InChI=1S/C14H12N2O2S/c1-2-16-13(17)12(19-14(16)18)7-9-8-15-11-6-4-3-5-10(9)11/h3-8,17H,2H2,1H3/b9-7+
• InChI Key: YRARVNVBCHPQET-VQHVLOKHSA-N
• Canonical SMILES: CCN1C(=C(SC1=O)C=C2C=NC3=CC=CC=C32)O
• Isomeric SMILES: CCN1C(=C(SC1=O)/C=C/2\C=NC3=CC=CC=C32)O
• Molecular Formula: C14H12N2O2S
• Molecular Weight: 272.32 g/mol

Description

3-ethyl-5-(1H-indol-3-ylmethylene)-1,3-thiazolidine-2,4-dione, also known as indolyl-thiazolidine-dione (ITD), is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. ITD is a heterocyclic compound that consists of a five-membered thiazolidine ring and an indole moiety. This compound has been shown to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antioxidant properties. In

Mechanism of Action

The mechanism of action of ITD is not fully understood. However, it has been proposed that ITD exerts its biological effects by modulating various signaling pathways in cells. ITD has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in regulating cellular energy metabolism. ITD also inhibits the NF-κB pathway, which is a major regulator of inflammation and immune responses.
Biochemical and Physiological Effects:
ITD has been found to exhibit a wide range of biochemical and physiological effects. In vitro studies have shown that ITD can induce apoptosis and cell cycle arrest in cancer cells, as well as inhibit angiogenesis. ITD can also reduce the production of pro-inflammatory cytokines and ROS in cells. In vivo studies have shown that ITD can inhibit tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ITD in lab experiments is its potent biological activity. ITD has been shown to exhibit antitumor, anti-inflammatory, and antioxidant properties, making it a valuable tool for studying these biological processes. However, there are also limitations to using ITD in lab experiments. ITD is a synthetic compound that may not fully mimic the biological activity of natural compounds. In addition, the mechanism of action of ITD is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on ITD. One area of research is the development of ITD analogs with improved biological activity and selectivity. Another area of research is the investigation of the mechanism of action of ITD and its downstream signaling pathways. Additionally, the potential use of ITD as a therapeutic agent for the treatment of cancer and inflammatory diseases warrants further investigation. Finally, the development of new synthetic methods for ITD and its analogs may lead to the discovery of novel compounds with unique biological activity.

Scientific Research Applications

ITD has been found to exhibit a wide range of biological activities, making it a promising candidate for scientific research. One of the most significant applications of ITD is in the field of cancer research. ITD has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. ITD inhibits cancer cell growth by inducing apoptosis and cell cycle arrest, as well as by inhibiting angiogenesis.
In addition to its antitumor activity, ITD has also been found to exhibit anti-inflammatory and antioxidant properties. ITD can suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce the levels of reactive oxygen species (ROS) in cells. These properties make ITD a potential therapeutic agent for the treatment of inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis.